Cas no 51714-08-0 (3-Amino-2-nonanone Hydrochloride)

• Product name: 3-Amino-2-nonanone Hydrochloride
• CAS No: 51714-08-0
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• CID: 935724
• PubChem ID: 20551361

3-Amino-2-nonanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-aminononan-2-one,hydrochloride
• 3-aminononan-2-one
• hydrochloride
• 3-Amino-2-nonanone Hydrochloride
• NSC-272453
• 3-aminononan-2-one;hydrochloride
• 51714-08-0
• DTXSID70608597
• XUDGVHFGWOLLSR-UHFFFAOYSA-N
• NSC272453
• SCHEMBL1741155
• 3-aminononan-2-one hydrochloride
• 3-Aminononan-2-one--hydrogen chloride (1/1)

• Inchi： InChI=1S/C9H19NO.ClH/c1-3-4-5-6-7-9(10)8(2)11;/h9H,3-7,10H2,1-2H3;1H
• InChI Key： XUDGVHFGWOLLSR-UHFFFAOYSA-N
• SMILES： CCCCCCC(C(=O)C)N.Cl

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 193.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Amino-2-nonanone Hydrochloride

Comprehensive Guide to 3-Aminononan-2-one Hydrochloride (CAS No. 51714-08-0): Properties, Applications, and Market Insights

3-Aminononan-2-one hydrochloride (CAS 51714-08-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This amine hydrochloride derivative features a unique nine-carbon chain with a ketone group at the second position, making it valuable for synthetic applications. The compound's molecular formula is C₉H₂₀ClNO, with a molecular weight of 193.71 g/mol.

Recent trends show growing interest in 3-aminononan-2-one HCl due to its potential as a chiral building block in drug development. Researchers are exploring its use in creating novel neuromodulators and enzyme inhibitors, particularly in neurological disorder treatments. The hydrochloride salt form enhances the compound's stability and solubility, addressing common formulation challenges in medicinal chemistry.

The synthesis of 51714-08-0 typically involves reductive amination of 2-nonanone followed by hydrochloride salt formation. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization includes NMR spectroscopy (showing characteristic peaks at δ 2.8 ppm for the α-protons) and mass spectrometry (with m/z 156 for the free base).

In material science, 3-aminononan-2-one hydrochloride serves as a precursor for surfactant molecules and liquid crystal materials. Its amphiphilic nature (combining hydrophobic alkyl chain and hydrophilic amino group) makes it valuable for designing self-assembling monolayers with applications in nanotechnology and surface coatings.

The global market for specialty amines like 51714-08-0 is projected to grow at 5.8% CAGR (2023-2030), driven by pharmaceutical R&D investments. Current pricing ranges from $200-$500 per gram for research quantities, with major suppliers including pharmaceutical intermediates manufacturers in North America and Europe. Proper storage requires protection from moisture (desiccated at 2-8°C) to maintain stability.

Environmental and safety assessments indicate 3-aminononan-2-one HCl has low ecotoxicity (OECD 301D classification) and requires standard laboratory handling precautions. Its biodegradation pathway involves initial deamination followed by β-oxidation of the alkyl chain, making it environmentally favorable compared to aromatic amines.

Emerging applications include its use as a molecular probe in studying enzyme-substrate interactions, particularly in fatty acid metabolism research. The compound's structural similarity to natural ketone bodies enables investigations into metabolic disorders and energy regulation pathways.

Quality control protocols for CAS 51714-08-0 emphasize residual solvent analysis (meeting ICH Q3C guidelines) and chiral purity verification when applicable. Recent patent literature (2022-2023) describes novel synthetic routes that improve yield and reduce byproducts, addressing common queries about cost-effective production methods.

For researchers considering 3-aminononan-2-one hydrochloride, key considerations include its pH-dependent solubility (freely soluble below pH 3) and compatibility with common peptide coupling reagents. The compound's logP value of 1.8 suggests moderate membrane permeability, important for biological studies.

Future developments may explore 51714-08-0 derivatives with modified chain lengths or functional groups, potentially expanding its utility in drug delivery systems and biomaterials engineering. Current challenges include scaling up synthesis while maintaining stereochemical purity, an active area of process chemistry research.